molecular formula C19H18N4O4 B2882379 N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 2034397-89-0

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)benzo[d][1,3]dioxole-5-carboxamide

Cat. No. B2882379
CAS RN: 2034397-89-0
M. Wt: 366.377
InChI Key: JLALKVGNZURAGP-HDJSIYSDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with several functional groups. It contains a benzo[d][1,3]dioxole moiety, which is a type of aromatic ring system, and a carboxamide group, which is a common functional group in bioactive molecules. The presence of a cyanopyrazinyl group suggests that the compound might have interesting chemical properties .


Molecular Structure Analysis

The molecular structure of this compound would likely be determined using a combination of spectroscopic techniques, including infrared (IR), ultraviolet-visible (UV-Vis), nuclear magnetic resonance (NMR), and mass spectroscopy .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carboxamide group could participate in condensation reactions, and the aromatic ring could undergo electrophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Typically, properties such as solubility, melting point, boiling point, and stability would be determined experimentally .

Scientific Research Applications

Synthesis and Antiviral Activity

  • New Routes for Synthesis: A study by Hebishy, Salama, and Elgemeie (2020) discusses the synthesis of novel benzamide-based 5-aminopyrazoles showing significant anti-influenza A virus activity, specifically against the H5N1 subtype. This could indicate potential pathways for synthesizing related compounds with antiviral properties (Hebishy et al., 2020).

Anticancer and Anti-Inflammatory Potential

  • Anticancer and Anti-5-Lipoxygenase Agents: Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives and evaluated them for their anticancer and anti-5-lipoxygenase activities. This suggests the potential of similar pyrazine derivatives in cancer and inflammation treatment (Rahmouni et al., 2016).

Metabolic Profiling in Clinical Development

  • Metabolites in Safety Testing: Sharma et al. (2014) summarized Metabolites in Safety Testing (MIST) studies on a glucokinase activator related to the query compound, highlighting the importance of metabolic profiling in early clinical development for similar compounds (Sharma et al., 2014).

Antitumor and Antimicrobial Activities

  • Building Blocks for Synthesis with Antitumor and Antimicrobial Activities: A study by Riyadh (2011) on enaminones as building blocks for the synthesis of substituted pyrazoles indicates their potential for developing antitumor and antimicrobial agents, relevant for similar compounds (Riyadh, 2011).

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. It would also be interesting to investigate its potential biological activity .

properties

IUPAC Name

N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-1,3-benzodioxole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O4/c20-10-15-19(22-8-7-21-15)27-14-4-2-13(3-5-14)23-18(24)12-1-6-16-17(9-12)26-11-25-16/h1,6-9,13-14H,2-5,11H2,(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLALKVGNZURAGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1NC(=O)C2=CC3=C(C=C2)OCO3)OC4=NC=CN=C4C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)benzo[d][1,3]dioxole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.